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Compound of Interest

Compound Name: Ferrous nitrate hexahydrate

Cat. No.: B082617

Solubility Profile of Ferrous Nitrate Hexahydrate:
A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of ferrous
nitrate hexahydrate (Fe(NOs)2:6H20) in water and select organic solvents. Understanding the
solubility characteristics of this compound is critical for its application in various research,
development, and manufacturing processes, including its use as a precursor in the synthesis of
iron-based materials and as a reagent in chemical reactions.

Quantitative Solubility Data

The solubility of a compound is a fundamental physicochemical property that dictates its
behavior in solution and is crucial for designing and optimizing experimental and industrial
processes. Below are the compiled quantitative solubility data for ferrous nitrate hexahydrate
in aqueous and organic media.

Solubility in Water

Ferrous nitrate hexahydrate is highly soluble in water. Its solubility exhibits a positive
correlation with temperature, as detailed in the table below.
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Temperature (°C) Solubility ( g/100 g of water)
0 71

18 82

52 87

60 166

This data is compiled from a referenced chemical handbook and indicates a significant
increase in solubility with rising temperature.[1]

Solubility in Organic Solvents

While ferrous nitrate hexahydrate is known to be soluble in certain polar organic solvents,
precise quantitative data is not readily available in the reviewed scientific literature. Qualitative
assessments indicate its solubility in ethanol and acetone. However, for the purpose of this
technical guide, the absence of specific numerical values (e.g., g/100 g of solvent) should be
noted. Further experimental determination is required for precise quantification in these media.

Experimental Protocol for Solubility Determination

The following section outlines a detailed methodology for the experimental determination of the
solubility of ferrous nitrate hexahydrate. This protocol is based on the isothermal equilibrium
method, a standard and reliable technique for generating accurate solubility data.

Principle

The isothermal equilibrium method involves creating a saturated solution of the solute (ferrous
nitrate hexahydrate) in the solvent of interest at a constant temperature. The concentration of
the solute in the saturated solution is then determined gravimetrically, which represents its
solubility at that specific temperature.

Materials and Equipment

e Ferrous nitrate hexahydrate (analytical grade)

e Solvent (deionized water, or organic solvent of interest)
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Constant temperature water bath with shaker

Calibrated thermometer

Sealed glass vials

Syringes with filters (e.g., 0.45 um PTFE)

Pre-weighed weighing bottles

Analytical balance

Drying oven

Procedure

Preparation of Supersaturated Solution: Add an excess amount of ferrous nitrate
hexahydrate to a known volume of the solvent in a sealed glass vial. The presence of
undissolved solid is crucial to ensure saturation.

Equilibration: Place the vial in a constant temperature water bath equipped with a shaker.
Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure that the
dissolution and precipitation processes have reached a state of dynamic equilibrium. The
temperature should be monitored and maintained with high precision.

Sample Withdrawal: Once equilibrium is established, stop the agitation and allow the
undissolved solid to settle. Carefully withdraw a known volume of the clear supernatant using
a pre-heated or pre-cooled syringe (to the temperature of the experiment) fitted with a filter to
prevent the transfer of any solid particles.

Gravimetric Analysis: Transfer the withdrawn sample into a pre-weighed weighing bottle and
record the total weight.

Solvent Evaporation: Place the weighing bottle in a drying oven at a suitable temperature to
evaporate the solvent completely. For agueous solutions, a temperature of around 80-100°C
is typically used. For organic solvents, the temperature should be chosen based on the
solvent's boiling point, ensuring it is high enough for efficient evaporation but low enough to
prevent decomposition of the ferrous nitrate.
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e Final Weighing: Once the solvent is completely evaporated and the weighing bottle has
cooled to room temperature in a desiccator, weigh it again. The difference in weight before
and after drying gives the mass of the dissolved ferrous nitrate hexahydrate.

o Calculation of Solubility: The solubility can then be calculated and expressed in grams of
solute per 100 grams of solvent.

Visualizations

The following diagrams illustrate key aspects of the solubility determination process and the
factors influencing solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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